82-20-2

1,5-Di-p-toluidinoanthraquinone

In Stock

• CAS RN:
• 82-20-2

• Formula:
• C28H22N2O2

• InChI:
• InChI=1S/C28H22N2O2/c1-17-9-13-19(14-10-17)29-23-7-3-5-21-25(23)27(31)22-6-4-8-24(26(22)28(21)32)30-20-15-11-18(2)12-16-20/h3-16,29-30H,1-2H3

• InChIKey:
• ZKIVUFFTMWIBCO-UHFFFAOYSA-N

• 1,5-Di-p-toluidinoanthraquinone, also known as 1,5-Di-p-toluidinoanthraquinone, is a useful research compound. Its molecular formula is C28H22N2O2 and its molecular weight is 418.5 g/mol. The purity is usually 95%.

Tylophorine

Usually In Stock

• CAS RN:
• 482-20-2

• Formula:
• C24H27NO4

• InChI:
• InChI=1S/C24H27NO4/c1-26-21-9-16-15-8-14-6-5-7-25(14)13-20(15)19-12-24(29-4)23(28-3)11-18(19)17(16)10-22(21)27-2/h9-12,14H,5-8,13H2,1-4H3/t14-/m0/s1

• InChIKey:
• SSEUDFYBEOIWGF-AWEZNQCLSA-N

• Tylophorine is a natural product and a major alkaloid of Tylophora indica. Tylophorine is known to possess anti-inflammatory and antitumor activity. Tylophorine arrests carcinoma cells at G1 phase by downregulating cyclin A2 expression.

2-[(6-Amino-3,5-dicyano-2-pyridinyl)thio]acetic acid ethyl ester

• CAS RN:
• 5282-20-2

• Formula:
• C11H10N4O2S

• InChI:
• InChI=1S/C11H10N4O2S/c1-2-17-9(16)6-18-11-8(5-13)3-7(4-12)10(14)15-11/h3H,2,6H2,1H3,(H2,14,15)

• InChIKey:
• XAWLFKGEPVBUIF-UHFFFAOYSA-N

• 2-[(6-amino-3,5-dicyano-2-pyridinyl)thio]acetic acid ethyl ester is an aryl sulfide.

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-(methylthio)propanoic acid

• CAS RN:
• 55582-20-2

• Formula:
• C12H11NO4S

• InChI:
• InChI=1S/C12H11NO4S/c1-18-6-9(12(16)17)13-10(14)7-4-2-3-5-8(7)11(13)15/h2-5,9H,6H2,1H3,(H,16,17)

• InChIKey:
• VPWARUZIPVCQGT-UHFFFAOYSA-N

• 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-(methylthio)propanoic acid is a useful research compound. Its molecular formula is C12H11NO4S and its molecular weight is 265.29 g/mol. The purity is usually 95%.

3-Hexenyl isobutyrate

• CAS RN:
• 84682-20-2

• Formula:
• C10H18O2

• InChI:
• InChI=1S/C10H18O2/c1-4-5-6-7-8-12-10(11)9(2)3/h5-6,9H,4,7-8H2,1-3H3/b6-5+

• InChIKey:
• OSMAJVWUIUORGC-AATRIKPKSA-N

• 3-Hexenyl isobutyrate is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.

Gold, isotope of mass 193

• CAS RN:
• 13982-20-2

• Formula:
• Au

• InChI:
• InChI=1S/Au/i1-4

• InChIKey:
• PCHJSUWPFVWCPO-AHCXROLUSA-N

• Gold, isotope of mass 193, also known as Gold, isotope of mass 193, is a useful research compound. Its molecular formula is Au and its molecular weight is 192.96414 g/mol. The purity is usually 95%.

4-Trifluoromethoxybenzyl piperazine-1-carboxylate

In Stock

• CAS RN:
• 681482-20-2

• Formula:
• C13H15F3N2O3

• InChI:
• InChI=1S/C13H15F3N2O3/c14-13(15,16)21-11-3-1-10(2-4-11)9-20-12(19)18-7-5-17-6-8-18/h1-4,17H,5-9H2

• InChIKey:
• APQNBLDNBYNCGE-UHFFFAOYSA-N

• 4-Trifluoromethoxybenzyl piperazine-1-carboxylate is a useful research compound. Its molecular formula is C13H15F3N2O3 and its molecular weight is 304.26 g/mol. The purity is usually 95%.

3-Chloro-5-fluoro-2'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898782-20-2

• Formula:
• C18H17ClFNOS

• InChI:
• InChI=1S/C18H17ClFNOS/c19-15-9-14(10-16(20)11-15)18(22)17-4-2-1-3-13(17)12-21-5-7-23-8-6-21/h1-4,9-11H,5-8,12H2

• InChIKey:
• HFZFZVAGOJCQCM-UHFFFAOYSA-N

• 3-Chloro-5-fluoro-2'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17ClFNOS and its molecular weight is 349.9 g/mol. The purity is usually 95%.

4-methoxy-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)benzamide

In Stock

• CAS RN:
• 953182-20-2

• Formula:
• C19H18N2O4

• InChI:
• InChI=1S/C19H18N2O4/c1-23-16-8-6-13(7-9-16)19(22)20-12-15-11-18(25-21-15)14-4-3-5-17(10-14)24-2/h3-11H,12H2,1-2H3,(H,20,22)

• InChIKey:
• HWNPFBCLWJZRRG-UHFFFAOYSA-N

• 4-methoxy-N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H18N2O4 and its molecular weight is 338.363. The purity is usually 95%.

methyl 4-amino-5-bromopyridine-3-carboxylate

In Stock

• CAS RN:
• 1446182-20-2

• Formula:
• C7H7BrN2O2

• Methyl 4-amino-5-bromopyridine-3-carboxylate is a useful research compound. Its molecular formula is C7H7BrN2O2 and its molecular weight is 231. The purity is usually 95%.

3-(hydroxymethyl)-1H-pyrazol-4-ol

In Stock

• CAS RN:
• 2308682-20-2

• Formula:
• C4H6N2O2

• 3-(hydroxymethyl)-1H-pyrazol-4-ol is a useful research compound. Its molecular formula is C4H6N2O2 and its molecular weight is 114.1. The purity is usually 95%.

(4R)-2-(3-chloro-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid

In Stock

• CAS RN:
• 1014082-20-2

• Formula:
• C10H10ClNO3S

• InChI:
• InChI=1S/C10H10ClNO3S/c11-6-3-5(1-2-8(6)13)9-12-7(4-16-9)10(14)15/h1-3,7,9,12-13H,4H2,(H,14,15)/t7-,9?/m0/s1

• InChIKey:
• CJAPWNWFLYPMDO-JAVCKPHESA-N

• (4R)-2-(3-chloro-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C10H10ClNO3S and its molecular weight is 259.7. The purity is usually 95%.

2-(4-Bromo-2-fluorophenyl)-4-(difluoromethyl)-1,3-oxazole

Usually In Stock

• CAS RN:
• 2248282-20-2

• Formula:
• C10H5BrF3NO

• InChI:
• InChI=1S/C10H5BrF3NO/c11-5-1-2-6(7(12)3-5)10-15-8(4-16-10)9(13)14/h1-4,9H

• InChIKey:
• DYDQEQZRYIUFAI-UHFFFAOYSA-N

• 2-(4-Bromo-2-fluorophenyl)-4-(difluoromethyl)-1,3-oxazole is a useful research compound. Its molecular formula is C10H5BrF3NO and its molecular weight is 292.055. The purity is usually 95%.

3-(Pyridin-3-yl)pyrazine-2-carbaldehyde

• CAS RN:
• 1823582-20-2

• Formula:
• C10H7N3O

• InChI:
• InChI=1S/C10H7N3O/c14-7-9-10(13-5-4-12-9)8-2-1-3-11-6-8/h1-7H

• InChIKey:
• LLQXTKHSXNOYSD-UHFFFAOYSA-N

• 3-(Pyridin-3-yl)pyrazine-2-carbaldehyde is a useful research compound. Its molecular formula is C10H7N3O and its molecular weight is 185.18 g/mol. The purity is usually 95%.

2-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)ethan-1-one

In Stock

• CAS RN:
• 1179082-20-2

• Formula:
• C13H11ClO2

• InChI:
• InChI=1S/C13H11ClO2/c1-9-6-7-13(16-9)12(15)8-10-4-2-3-5-11(10)14/h2-7H,8H2,1H3

• InChIKey:
• YNAJBEAMNURBCV-UHFFFAOYSA-N

• 2-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)ethan-1-one is a useful research compound. Its molecular formula is C13H11ClO2 and its molecular weight is 234.68. The purity is usually 95%.

N-(4-(3,5-bis(trifluoromethyl)phenoxy)phenyl)-2-fluoro-6-iodobenzamide

In Stock

• CAS RN:
• 2471982-20-2

• Formula:
• C21H11F7INO2

• InChI:
• InChI=1S/C21H11F7INO2/c22-16-2-1-3-17(29)18(16)19(31)30-13-4-6-14(7-5-13)32-15-9-11(20(23,24)25)8-12(10-15)21(26,27)28/h1-10H,(H,30,31)

• InChIKey:
• QYSLCRYVUJORPX-UHFFFAOYSA-N

• CU-115 is a toll-like receptor 8 (TLR8) antagonist (IC50 = 1.04 µM). It is selective for TLR8 over TLR7 (IC50 = >50 µM). CU-115 inhibits increases in type I IFN transcriptional activity induced by the ssRNA nucleic acid ligands 3p-hpRNA or G3-YSD in a luciferase reporter assay when used at concentrations of 5 and 20 µM. It decreases TNF-α and IL-1β production induced by R-848 in THP-1 cells when used at a concentration of 5 µM.